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Introduction

(S)-Pro-xylane, chemically known as (S)-2-hydroxy-3-(2-oxo-2H-pyran-5-yl)propanoic acid and
often referred to as C-Xyloside or Hydroxypropyl Tetrahydropyrantriol, is a C-glycoside
derivative synthesized from beechwood xylose. Developed by L'Oréal, it is a prominent active
ingredient in advanced skincare, recognized for its anti-aging properties.[1][2][3] Its efficacy is
attributed to its ability to be absorbed transdermally and stimulate the production of essential
components of the skin's extracellular matrix (ECM), thereby improving skin hydration,
elasticity, and firmness.[3][4] This technical guide provides an in-depth overview of the
transdermal absorption of (S)-Pro-xylane, including its mechanism of action, methodologies for
its evaluation, and a summary of its biological effects.

Mechanism of Action

(S)-Pro-xylane's primary mechanism of action involves the stimulation of glycosaminoglycan
(GAG) and collagen synthesis within the skin.[4] GAGs, such as hyaluronic acid, are crucial for
maintaining skin hydration and turgor, while collagen provides structural integrity.[5]

Stimulation of Glycosaminoglycan (GAG) Synthesis

Upon penetrating the skin, (S)-Pro-xylane acts on fibroblasts to boost the production of GAGs.
[3] This, in turn, promotes the synthesis of proteoglycans, which are large molecules consisting
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of a core protein covalently attached to one or more GAG chains.[1] These proteoglycans form
a gel-like substance in the ECM that binds water, contributing to the skin's plumpness and
resilience.[5]

Enhancement of Collagen Synthesis

(S)-Pro-xylane has been shown to stimulate the synthesis of various types of collagen, which
are critical for maintaining the skin's structural framework and the integrity of the dermal-
epidermal junction (DEJ).[6] Specifically, it promotes the production of:

e Collagen IV and VII: These collagens are key components of the basement membrane,
which anchors the epidermis to the dermis.[6]

e Collagen I: This is the most abundant collagen in the dermis and is responsible for the skin's
tensile strength.

By enhancing the synthesis of these proteins, (S)-Pro-xylane helps to strengthen the skin's
structure, reduce the appearance of wrinkles, and improve firmness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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